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Compound of Interest

Compound Name: (E)-AG 99

Cat. No.: B1683692

(E)-AG 99: A Technical Guide for Researchers

This technical guide provides an in-depth overview of the chemical and biological properties of
(E)-AG 99, also known as Tyrphostin AG 99. Designed for researchers, scientists, and drug
development professionals, this document details the compound's mechanism of action as a
protein tyrosine kinase inhibitor, offers structured data on its activity, and provides
comprehensive experimental protocols and visual workflows to facilitate its use in a research
setting.

Core Chemical and Biological Properties

(E)-AG 99 is a member of the tyrphostin family of compounds, which are synthetic inhibitors of
protein tyrosine kinases. It is recognized for its potent inhibitory activity against the Epidermal
Growth Factor Receptor (EGFR), a key regulator of cellular growth, proliferation, and
differentiation. Dysregulation of EGFR signaling is a common factor in the progression of
various cancers, making it a significant target for therapeutic research.

Chemical Structure and Properties:
e Synonyms: Tyrphostin 46, Tyrphostin A46, Tyrphostin B40
e CAS Number: 122520-85-8

o Molecular Formula: C10HsN203
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e Molecular Weight: 204.18 g/mol

Quantitative Data Summary

The inhibitory activity of (E)-AG 99 has been quantified against its primary target, EGFR. The
following table summarizes the key inhibitory concentration data.
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Mechanism of Action and Signaling Pathway

(E)-AG 99 primarily functions as an ATP-competitive inhibitor of the EGFR tyrosine kinase[2].
By binding to the ATP pocket of the EGFR kinase domain, it prevents the autophosphorylation
of the receptor, a critical step for the activation of downstream signaling pathways.

The inhibitory action of (E)-AG 99 has been shown to extend to the phosphorylation of other
key signaling molecules. Notably, it blocks the tyrosine phosphorylation of p145met (the 3-
subunit of the c-Met/hepatocyte growth factor receptor) in a manner that also involves the
inhibition of Src kinase activity[2]. This blockade of critical signaling nodes ultimately leads to
the induction of apoptosis, or programmed cell death, through the activation of caspase-like

proteases[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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